In-Depth Technical Guide: Chemical Identity, Synthesis, and Applications of Ethyl 2-(4-aminothian-4-yl)acetate
In-Depth Technical Guide: Chemical Identity, Synthesis, and Applications of Ethyl 2-(4-aminothian-4-yl)acetate
Executive Summary
In the landscape of modern drug discovery, conformationally restricted unnatural amino acid derivatives are critical for developing highly selective ligands. Ethyl 2-(4-aminothian-4-yl)acetate (also known as ethyl 2-(4-aminotetrahydro-2H-thiopyran-4-yl)acetate) is a highly versatile, spiro-like building block. Featuring a quaternary carbon center that locks the spatial arrangement of the amine and acetate groups, this scaffold provides unique vectors for interacting with G-protein-coupled receptors (GPCRs) and target kinases.
This whitepaper provides a comprehensive technical breakdown of the compound’s structural informatics, a mechanistically justified synthetic route, self-validating experimental protocols, and its strategic application in Structure-Activity Relationship (SAR) optimization.
Structural Informatics & Chemical Identity
Understanding the physicochemical properties of this scaffold is the first step in predicting its pharmacokinetic behavior. The thiane (tetrahydrothiopyran) ring introduces a sulfur atom that can be further oxidized to tune lipophilicity, while the ethyl ester serves as a prodrug moiety or a handle for further amidation.
The structurally analogous methyl ester, Methyl 2-(4-aminotetrahydro-2H-thiopyran-4-yl)acetate hydrochloride (CAS 303037-43-6), is widely utilized as a commercial building block in custom synthesis and process optimization[1]. Similarly, the oxygen-containing pyran analog, ethyl 2-(4-aminotetrahydro-2H-pyran-4-yl)acetate (CAS 1262410-96-7), demonstrates the high demand for these quaternary center scaffolds in medicinal chemistry[2].
Table 1: Chemical Identifiers & Predicted Properties
| Property | Value |
| IUPAC Name | Ethyl 2-(4-aminotetrahydro-2H-thiopyran-4-yl)acetate |
| Common Name | Ethyl 2-(4-aminothian-4-yl)acetate |
| Molecular Formula | C₉H₁₇NO₂S |
| Molecular Weight | 203.30 g/mol |
| SMILES | CCOC(=O)CC1(N)CCSCC1 |
| Predicted LogP | 1.20 - 1.45 |
| Topological Polar Surface Area (TPSA) | ~52.3 Ų |
| H-Bond Donors / Acceptors | 1 / 4 |
| Rotatable Bonds | 4 |
Strategic Synthesis & Mechanistic Causality
The synthesis of quaternary amino-acetates requires precise control over sterics and functional group compatibility. Efficient synthesis of related ethyl acetate derivatives has been extensively studied using DFT and Hirshfeld analysis to understand their non-covalent interactions in drug design, particularly for hypoglycemic agents[3].
For the thiane scaffold, we employ a three-step sequence: Reformatsky Addition → Lewis Acid-Mediated Azidation → Staudinger Reduction .
Synthetic workflow for Ethyl 2-(4-aminothian-4-yl)acetate via Reformatsky and azidation.
Mechanistic Rationale
-
Reformatsky Reaction: Zinc insertion into ethyl bromoacetate forms a zinc enolate that attacks the ketone of thian-4-one. This is preferred over Grignard reagents to prevent unwanted side reactions with the ester moiety.
-
Lewis Acid-Mediated Azidation: Direct nucleophilic substitution (Sₙ2) of the resulting tertiary alcohol is sterically impossible, and basic conditions would trigger an E1/E2 elimination. Using TMS-N₃ with BF₃·OEt₂ promotes the controlled formation of a tertiary carbocation, which is rapidly trapped by the azide.
-
Staudinger Reduction: Catalytic hydrogenation (e.g., H₂ over Pd/C) is the standard method for reducing azides. However, the thiane ring's thioether strongly poisons palladium catalysts. The Staudinger reduction using triphenylphosphine (PPh₃) is strategically selected to reduce the azide without deactivating the catalyst or oxidizing the sulfur.
Self-Validating Experimental Protocols
The following protocols are designed as self-validating systems, incorporating specific analytical checkpoints to ensure reaction fidelity before proceeding to the next step.
Table 2: Reagent Stoichiometry for Azidation & Reduction
| Reagent | Eq. | Function |
| Ethyl 2-(4-hydroxythian-4-yl)acetate | 1.0 | Starting Material |
| TMS-N₃ | 1.5 | Azide Source |
| BF₃·OEt₂ | 1.2 | Lewis Acid Promoter |
| Triphenylphosphine (PPh₃) | 1.2 | Reducing Agent |
Protocol A: Synthesis of Ethyl 2-(4-azidothian-4-yl)acetate
-
Initiation: Dissolve Ethyl 2-(4-hydroxythian-4-yl)acetate (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.
-
Temperature Control: Cool the solution to -78 °C using a dry ice/acetone bath to stabilize the forthcoming carbocation intermediate.
-
Addition: Add Azidotrimethylsilane (TMS-N₃, 1.5 eq) dropwise, followed by the slow addition of Boron trifluoride etherate (BF₃·OEt₂, 1.2 eq).
-
Propagation: Stir at -78 °C for 1 hour, then gradually warm to room temperature over 4 hours.
-
Workup: Quench with saturated aqueous NaHCO₃ and extract with DCM. Wash with brine, dry over MgSO₄, and concentrate in vacuo.
-
Validation Checkpoint: Perform FTIR spectroscopy on the crude oil. A successful reaction is validated by the appearance of a strong, sharp asymmetric stretch at ~2100 cm⁻¹ , confirming azide incorporation.
Protocol B: Staudinger Reduction to Target Amine
-
Initiation: Dissolve the crude azide (1.0 eq) in a THF/H₂O mixture (10:1 v/v).
-
Reduction: Add Triphenylphosphine (PPh₃, 1.2 eq) portion-wise at 0 °C to control the exothermic evolution of nitrogen gas.
-
Hydrolysis: Warm to room temperature and stir for 12 hours to allow the intermediate phosphazene to fully hydrolyze.
-
Validation Checkpoint: Monitor via FTIR. The complete disappearance of the 2100 cm⁻¹ band provides a real-time, non-destructive validation that the azide has been fully consumed.
-
Purification: Concentrate the mixture, acidify with 1M HCl to pH 2, and extract with EtOAc to remove triphenylphosphine oxide (TPPO). Basify the aqueous layer with saturated NaHCO₃ to pH 9 and extract with DCM. Dry and concentrate to yield the pure primary amine.
Applications in Drug Development & SAR Optimization
In medicinal chemistry, the Ethyl 2-(4-aminothian-4-yl)acetate scaffold acts as a versatile hub for Structure-Activity Relationship (SAR) optimization. The primary amine can be derivatized into amides, ureas, or sulfonamides to probe target binding pockets, while the ethyl ester can be hydrolyzed to the free carboxylic acid to engage in critical salt-bridge interactions with basic residues in the target protein.
Furthermore, the thioether within the thiane ring can be selectively oxidized to a sulfoxide or sulfone. This is a highly effective tactic for tuning the molecule's lipophilicity (LogP) and improving aqueous solubility without altering the core geometry of the ligand.
SAR optimization logic utilizing the thiane-amino-acetate scaffold in drug discovery.
References
- ChemScene. "Methyl 2-(4-aminotetrahydro-2H-thiopyran-4-yl)acetate hydrochloride".
- AllBioPharm. "ethyl 2-(4-aminotetrahydro-2H-pyran-4-yl)acetate".
- MDPI. "Efficient Consecutive Synthesis of Ethyl-2-(4-Aminophenoxy) Acetate, a Precursor for Dual GK and PPARγ Activators, X-ray Structure, Hirshfeld Analysis, and DFT Studies".
